Cas no 2648939-51-7 (1-(tert-butoxy)carbonyl-4-methyl-1H,2H,3H-pyrrolo2,3-bpyridine-5-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-methyl-1H,2H,3H-pyrrolo2,3-bpyridine-5-carboxylic acid
• CAS No: 2648939-51-7
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD34167891
• CID: 5643787
• PubChem ID: 155973275
• Update Time: 2025-05-20

1-(tert-butoxy)carbonyl-4-methyl-1H,2H,3H-pyrrolo2,3-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28246708
• 2648939-51-7
• 1-[(tert-butoxy)carbonyl]-4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• 1-(tert-butoxy)carbonyl-4-methyl-1H,2H,3H-pyrrolo2,3-bpyridine-5-carboxylic acid

• MDL： MFCD34167891
• Inchi： 1S/C14H18N2O4/c1-8-9-5-6-16(13(19)20-14(2,3)4)11(9)15-7-10(8)12(17)18/h7H,5-6H2,1-4H3,(H,17,18)
• InChI Key： RTZZVZWSJBXJKR-UHFFFAOYSA-N
• SMILES： O(C(N1C2=C(C(C)=C(C(=O)O)C=N2)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.7Ų

Additional information on 1-(tert-butoxy)carbonyl-4-methyl-1H,2H,3H-pyrrolo2,3-bpyridine-5-carboxylic acid

Research Brief on 1-(tert-butoxy)carbonyl-4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS: 2648939-51-7)

1-(tert-butoxy)carbonyl-4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS: 2648939-51-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, which enable the modulation of target proteins involved in cancer, inflammation, and neurodegenerative diseases. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

The compound's structural scaffold, featuring a pyrrolo[2,3-b]pyridine core, has garnered attention for its ability to interact with ATP-binding sites of kinases, making it a valuable building block for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which are being explored for myeloproliferative neoplasms. The tert-butoxycarbonyl (Boc) protecting group enhances the compound's stability during synthetic transformations, while the carboxylic acid moiety allows for further derivatization, enabling the creation of diverse pharmacophores.

Recent advancements in synthetic methodologies have optimized the production of 1-(tert-butoxy)carbonyl-4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid. A 2024 report in Organic Process Research & Development detailed a scalable, high-yield route using palladium-catalyzed cross-coupling reactions, reducing the cost and environmental impact of large-scale synthesis. This progress is critical for accelerating preclinical studies of derivatives targeting protein kinases such as EGFR and ALK, which are implicated in various cancers.

In addition to its role in kinase inhibitor development, this compound has shown promise in other therapeutic areas. A 2023 ACS Chemical Neuroscience study revealed its derivatives as potential modulators of NMDA receptors, suggesting applications in treating Alzheimer's disease and depression. The methyl group at the 4-position was found to influence blood-brain barrier permeability, a key factor in central nervous system drug design. Further pharmacological evaluations are underway to explore its efficacy in animal models of neurodegeneration.

Despite its potential, challenges remain in the clinical translation of derivatives based on this scaffold. A 2024 review in Drug Discovery Today noted that while the compound offers excellent synthetic versatility, optimizing pharmacokinetic properties such as metabolic stability and oral bioavailability requires careful structural modifications. Computational modeling studies are now being employed to predict ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles early in the design process, reducing late-stage attrition rates.

In conclusion, 1-(tert-butoxy)carbonyl-4-methyl-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS: 2648939-51-7) represents a versatile and pharmacologically relevant intermediate with broad applications in drug discovery. Ongoing research continues to uncover new therapeutic opportunities for its derivatives, particularly in oncology and neuroscience. Future directions include the development of greener synthetic routes and the exploration of its potential in combination therapies, positioning this compound as a cornerstone of modern medicinal chemistry efforts.